Cas no 31466-31-6 (2-Phenyl-2-pyrrolidin-1-yl-acetonitrile)

• Product Name: 2-Phenyl-2-pyrrolidin-1-yl-acetonitrile
• CAS No: 31466-31-6
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1452646
• PubChem ID: 11735591
• Update Time: 2025-08-05

2-Phenyl-2-pyrrolidin-1-yl-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetonitrile, a-phenyl-
• 2-PHENYL-2-(PYRROLIDIN-1-YL)ACETONITRILE
• 2-phenyl-2-pyrrolidin-1-ylacetonitrile
• phenylpyrrolidin-1-ylacetonitrile
• ILXWLRGURZUUTM-UHFFFAOYSA-N
• 2-phenyl-2-pyrrolidin-1-yl-acetonitrile
• CS-10082
• AKOS009985247
• MB08487
• 31466-31-6
• SCHEMBL3609859
• 1-Pyrrolidineacetonitrile, alpha-phenyl-
• 2-Phenyl-2-pyrrolidin-1-yl-acetonitrile

• Inchi： 1S/C12H14N2/c13-10-12(14-8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-9H2
• InChI Key： ILXWLRGURZUUTM-UHFFFAOYSA-N
• SMILES： N1(C(C#N)C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27Ų

Additional information on 2-Phenyl-2-pyrrolidin-1-yl-acetonitrile

Introduction to 2-Phenyl-2-pyrrolidin-1-yl-acetonitrile (CAS No. 31466-31-6)

2-Phenyl-2-pyrrolidin-1-yl-acetonitrile, also known by its CAS number 31466-31-6, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a phenyl group and a pyrrolidine ring attached to a nitrile moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it an important intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The molecular formula of 2-Phenyl-2-pyrrolidin-1-yl-acetonitrile is C₁₂H₁₃N, and its molecular weight is approximately 179.24 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature, with a boiling point around 250°C and a melting point of -5°C. Its solubility in water is low, but it is readily soluble in organic solvents such as ethanol, methanol, and dichloromethane.

In recent years, 2-Phenyl-2-pyrrolidin-1-yl-acetonitrile has gained considerable attention due to its potential therapeutic applications. One of the key areas of research involves its use as an intermediate in the synthesis of drugs targeting central nervous system (CNS) disorders. For instance, studies have shown that derivatives of this compound exhibit potent activity against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The pyrrolidine ring, in particular, plays a crucial role in enhancing the bioavailability and crossing of the blood-brain barrier (BBB), which is essential for effective drug delivery to the CNS.

Beyond CNS applications, 2-Phenyl-2-pyrrolidin-1-yl-acetonitrile has also been explored for its potential in the development of anti-inflammatory agents. Research has demonstrated that certain derivatives of this compound possess significant anti-inflammatory properties, making them promising candidates for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory activity is attributed to the ability of these derivatives to modulate key signaling pathways involved in inflammation, such as the NF-kB pathway.

The synthetic versatility of 2-Phenyl-2-pyrrolidin-1-yl-acetonitrile has further expanded its utility in drug discovery and development. Chemists have successfully utilized this compound as a building block for the synthesis of complex molecules with diverse biological activities. For example, it has been used to synthesize compounds with antiviral properties, particularly against viral infections such as HIV and hepatitis C virus (HCV). The nitrile group in the molecule can be readily converted into various functional groups through chemical transformations, allowing for the creation of a wide range of bioactive derivatives.

In addition to its pharmaceutical applications, 2-Phenyl-2-pyrrolidin-1-yl-acetonitrile has found use in other areas of scientific research. It serves as an important reagent in organic synthesis, particularly in reactions involving nucleophilic substitution and addition reactions. The compound's reactivity and stability make it a valuable tool for chemists working on complex synthetic routes.

The safety profile of 2-Phenyl-2-pyrrolidin-1-yl-acetonitrile is another critical aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity when handled properly under laboratory conditions. However, like any chemical compound, it should be used with appropriate safety measures to prevent exposure through inhalation or skin contact.

In conclusion, 2-Phenyl-2-pyrrolidin-1-yl-acetonitrile (CAS No. 31466-31-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile synthetic properties make it an invaluable intermediate in the development of novel drugs targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.